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Compound of Interest

Compound Name:
2-(Benzyloxy)-1-bromo-4-

iodobenzene

CAS No.: 2253887-19-1

Cat. No.: B6316311

Get Quote

This guide provides a comprehensive technical overview of 2-(Benzyloxy)-1-bromo-4-
iodobenzene (CAS 2253887-19-1), a versatile synthetic intermediate with significant potential

in drug discovery and materials science. For researchers, chemists, and drug development

professionals, this document outlines the compound's properties, a plausible synthetic route, its

key reactivity profile, and prospective applications, grounding all information in established

chemical principles.

Physicochemical and Spectroscopic Properties
Detailed experimental data for 2-(Benzyloxy)-1-bromo-4-iodobenzene is not extensively

reported in peer-reviewed literature. However, based on its structure and data from chemical

suppliers, we can compile its fundamental properties and predict its spectroscopic

characteristics.

Table 1: Chemical Identifiers and Computational Data
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Property Value Source

CAS Number 2253887-19-1 ChemScene[1]

Molecular Formula C₁₃H₁₀BrIO ChemScene[1]

Molecular Weight 389.03 g/mol ChemScene[1]

SMILES
IC1=CC=C(Br)C(OCC2=CC=C

C=C2)=C1
ChemScene[1]

InChI Key
QVTXKRNPVVCAJD-

UHFFFAOYSA-N
MilliporeSigma[2]

Topological Polar Surface Area

(TPSA)
9.23 Å² ChemScene[1]

Predicted logP 4.6327 ChemScene[1]

Hydrogen Bond Acceptors 1 ChemScene[1]

Hydrogen Bond Donors 0 ChemScene[1]

Rotatable Bonds 3 ChemScene[1]

Spectroscopic Analysis (Predicted)

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on both the di-halogenated ring and the benzyl ring, as well as a characteristic

singlet for the benzylic methylene (-CH₂-) protons. The protons on the di-halogenated ring

will exhibit splitting patterns influenced by their neighboring protons and the electronic effects

of the bromo, iodo, and benzyloxy substituents.

¹³C NMR: The carbon NMR spectrum should display 13 unique signals corresponding to

each carbon atom in the molecule. The carbons attached to the halogens and the oxygen

atom will have characteristic chemical shifts.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding

to the molecular weight of the compound. Due to the presence of bromine, a characteristic

isotopic pattern (M and M+2 peaks in approximately a 1:1 ratio) will be observed.
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Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption

bands for C-O-C ether stretching, C-H stretching of the aromatic and methylene groups, and

C=C stretching of the aromatic rings.

Synthesis and Purification
A robust and widely applicable method for the synthesis of 2-(Benzyloxy)-1-bromo-4-
iodobenzene is the Williamson ether synthesis.[3][4][5] This method involves the O-alkylation

of a phenol with an alkyl halide in the presence of a base. In this case, 2-bromo-4-iodophenol

would be the phenolic starting material, and benzyl bromide would serve as the alkylating

agent.
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Synthesis Workflow

2-Bromo-4-iodophenol + Benzyl Bromide

Base (e.g., K₂CO₃, Cs₂CO₃)

 Add

Polar Aprotic Solvent (e.g., DMF, Acetonitrile)

 Suspend in

Williamson Ether Synthesis
(SN2 Reaction)

 Heat

Aqueous Workup and Extraction

Column Chromatography

2-(Benzyloxy)-1-bromo-4-iodobenzene

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-(Benzyloxy)-1-bromo-4-iodobenzene.
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Experimental Protocol: Williamson Ether Synthesis

Reaction Setup: To a solution of 2-bromo-4-iodophenol (1.0 equivalent) in an anhydrous

polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a suitable

base (1.5-2.0 equivalents), for instance, potassium carbonate (K₂CO₃) or cesium carbonate

(Cs₂CO₃).

Addition of Alkylating Agent: Stir the suspension at room temperature for approximately 30

minutes to facilitate the formation of the phenoxide. Subsequently, add benzyl bromide (1.1

equivalents) dropwise to the reaction mixture.

Reaction Monitoring: Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C)

and monitor the progress of the reaction by thin-layer chromatography (TLC) until the

starting material is consumed.

Workup: Upon completion, cool the reaction mixture to room temperature and pour it into

water. Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or

dichloromethane.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can then be purified by

column chromatography on silica gel to yield pure 2-(Benzyloxy)-1-bromo-4-iodobenzene.

Chemical Reactivity and Handling
The synthetic utility of 2-(Benzyloxy)-1-bromo-4-iodobenzene lies in the differential reactivity

of its two carbon-halogen bonds. The carbon-iodine bond is significantly more reactive than the

carbon-bromine bond in many transition metal-catalyzed cross-coupling reactions.[6][7] This

allows for selective functionalization at the iodo-position while leaving the bromo-position intact

for subsequent transformations.

Key Reactions:

Suzuki-Miyaura Coupling: The C-I bond will preferentially undergo oxidative addition to a

palladium(0) catalyst, allowing for selective coupling with a boronic acid or boronate ester.[8]

[9][10][11] The less reactive C-Br bond can then be coupled in a subsequent step under

more forcing conditions.
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Sonogashira Coupling: Similar to the Suzuki coupling, the C-I bond is more reactive in the

Sonogashira reaction, enabling the selective coupling with a terminal alkyne.[6][7][12][13][14]

Other Cross-Coupling Reactions: This substrate is also a promising candidate for other

palladium-catalyzed reactions such as Buchwald-Hartwig amination, Heck coupling, and

Stille coupling, with the C-I bond again being the more reactive site.

Selective Reactivity

2-(Benzyloxy)-1-bromo-4-iodobenzene

Suzuki Coupling
(Mild Conditions)

 C-I bond

2-(Benzyloxy)-1-bromo-4-arylbenzene

Suzuki Coupling
(Forcing Conditions)

 C-Br bond

2-(Benzyloxy)-1-aryl'-4-arylbenzene

Click to download full resolution via product page

Caption: Logical workflow illustrating the selective Suzuki-Miyaura coupling.

Safety and Handling:
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While a specific safety data sheet for 2-(Benzyloxy)-1-bromo-4-iodobenzene is not readily

available, general precautions for handling halogenated aromatic compounds should be

followed. It is advisable to handle the compound in a well-ventilated fume hood, wearing

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat. Avoid inhalation of dust and contact with skin and eyes.

Applications in Drug Discovery and Medicinal
Chemistry
The structural motifs present in 2-(Benzyloxy)-1-bromo-4-iodobenzene make it a highly

attractive scaffold for the synthesis of novel drug candidates.

The Benzyloxy Pharmacophore: The benzyloxy-phenyl moiety is a well-established

pharmacophore in medicinal chemistry.[15][16][17][18][19][20][21][22] It is present in a

variety of biologically active molecules and is known to contribute to favorable

pharmacokinetic properties and binding interactions with biological targets. For instance,

benzyloxy-containing compounds have been investigated as sodium channel modulators,

antiparasitic agents, and enzyme inhibitors.[15][16][17]

A Versatile Building Block: The di-halogenated nature of this compound, coupled with the

differential reactivity of the C-I and C-Br bonds, allows for the stepwise and regioselective

introduction of different substituents. This makes it an ideal starting material for the

construction of diverse molecular libraries for high-throughput screening in drug discovery

programs. By sequentially performing different cross-coupling reactions, researchers can

efficiently generate a wide range of complex biaryl and other substituted aromatic

compounds.

Conclusion
2-(Benzyloxy)-1-bromo-4-iodobenzene is a valuable and versatile building block for organic

synthesis. While detailed experimental data on the compound itself is sparse, its synthesis is

readily achievable through established methods like the Williamson ether synthesis. Its key

value lies in the differential reactivity of the carbon-iodine and carbon-bromine bonds, which

enables selective and sequential functionalization. This, combined with the presence of the

biologically relevant benzyloxy pharmacophore, positions 2-(Benzyloxy)-1-bromo-4-
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iodobenzene as a promising starting material for the development of novel therapeutics and

functional materials.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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